Cas no 838-57-3 (Ethyl 4-nitrobenzoylacetate)

Ethyl 4-nitrobenzoylacetate structure
Ethyl 4-nitrobenzoylacetate structure
Product Name:Ethyl 4-nitrobenzoylacetate
CAS No:838-57-3
MF:C11H11NO5
MW:237.208743333817
MDL:MFCD00007357
CID:83129
PubChem ID:13281
Update Time:2024-10-26

Ethyl 4-nitrobenzoylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-nitrophenyl)-3-oxopropanoate
    • Ethyl (4-Nitrobenzoyl)acetate
    • Ethyl 4-nitrobenzoylacetate
    • (p-Nitrobenzoyl)acetic acid ethyl ester
    • Ethyl 3-oxo-3-(4-nitrophenyl)propanoate
    • NSC 62134
    • Ethyl 3-(4-Nitrophenyl)-3-oxopropionate
    • (4-Nitrobenzoyl)acetic Acid Ethyl Ester
    • 3-(4-Nitrophenyl)-3-oxopropionic Acid Ethyl Ester
    • Ethyl (p-nitrobenzoyl)acetate
    • 4-Nitrobenzoylacetic Acid Ethyl Ester
    • ETHYL p-NITROBENZOYLACETATE
    • Ethyl 4-nitro-beta-oxobenzenepropanoate
    • Benzenepropanoic acid, 4-nitro-beta-oxo-, ethyl ester
    • NGRXSVFCLHVG
    • Acetic acid, (p-nitrobenzoyl)-, ethyl ester (6CI, 7CI, 8CI)
    • 3-Oxo-3-(4-nitrophenyl)propionic acid ethyl ester
    • 4-Nitro-β-oxobenzenepropanoic acid ethyl ester
    • Ethyl 2-(4-nitrobenzoyl)acetate
    • Z104477224
    • BRN 1124763
    • SY078786
    • Benzenepropanoic acid, 4-nitro-.beta.-oxo-, ethyl ester
    • HMS547D09
    • NS00038334
    • CS-0022845
    • EINECS 212-656-7
    • ethyl-4-Nitrobenzoylacetate
    • SCHEMBL276340
    • NSC62134
    • Maybridge1_002011
    • F0787-0006
    • 4-Nitro-beta-oxo-benzenepropanoic acid ethyl ester
    • A840669
    • UNII-E9KY7LH3TA
    • 838-57-3
    • E9KY7LH3TA
    • FT-0626099
    • Ethyl 4-nitrobenzoylacetate 98%
    • 4-10-00-02759 (Beilstein Handbook Reference)
    • Oprea1_250969
    • ethyl 3-(4-nitrophenyl)-3-oxo-propanoate
    • NSC-62134
    • 3-Oxo-3-(p-nitrophenyl)propionic acid, ethyl ester
    • AS-19945
    • N0513
    • MFCD00007357
    • AMY202100127
    • AKOS000119352
    • AC-17238
    • F16294
    • ACETIC ACID, (p-NITROBENZOYL)-, ETHYL ESTER
    • EN300-20198
    • DTXSID9061201
    • STK325361
    • DB-056753
    • ALBB-010189
    • CHEMBL5280614
    • MDL： MFCD00007357
    • Inchi： 1S/C11H11NO5/c1-2-17-11(14)7-10(13)8-3-5-9(6-4-8)12(15)16/h3-6H,2,7H2,1H3
    • InChI Key： NGRXSVFCLHVGKU-UHFFFAOYSA-N
    • SMILES： O=C(CC(C1C=CC([N+](=O)[O-])=CC=1)=O)OCC
    • BRN： 1124763

Computed Properties

  • Exact Mass: 237.06400
  • Monoisotopic Mass: 237.063722
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 89.2
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.3350 (rough estimate)
  • Melting Point: 71-73 °C (lit.)
  • Boiling Point: 379.74°C (rough estimate)
  • Flash Point: 149.6 °C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 89.19000
  • LogP: 2.25390
  • Solubility: Not determined

Ethyl 4-nitrobenzoylacetate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S24/25
  • RTECS：AJ1073500
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • TSCA：Yes
  • Risk Phrases：R36/37/38

Ethyl 4-nitrobenzoylacetate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 4-nitrobenzoylacetate Pricemore >>

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Ethyl 4-nitrobenzoylacetate Production Method

Production Method 1

100-19-6 100-19-6
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Toluene ;  0.5 h, reflux; reflux → rt
1.2 Reagents: Acetic acid ;  rt
Reference
Cu-Mediated Expeditious Annulation of Alkyl 3-Aminoacrylates with Aryldiazonium Salts: Access to Alkyl N2-Aryl 1,2,3-Triazole-carboxylates for Druglike Molecular Synthesis
Liu, Hao-Nan ; et al, Organic Letters, 2020, 22(4), 1396-1401

Production Method 2

555-16-8 555-16-8
838-57-3 838-57-3
Reaction Conditions
1.1 Catalysts: Iodine Solvents: Water ;  30 min, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Iodine-catalyzed efficient synthesis of β-keto esters from aldehydes and ethyl diazoacetate under solvent-free conditions
Wang, Hong-she; et al, Chemical Research in Chinese Universities, 2009, 25(3), 343-346

Production Method 3

6148-64-7 6148-64-7
82102-37-2 82102-37-2
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Triethylamine ,  Methyldicyclohexylamine ,  Magnesium chloride Catalysts: Dichloro[(1,2,5,6-η)-1,5-cyclooctadiene]palladium ,  Tri-tert-butylphosphonium tetrafluoroborate ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ;  18 h, rt → 80 °C
1.2 Reagents: Formic acid
Reference
Access to β-Keto Esters by Palladium-Catalyzed Carbonylative Coupling of Aryl Halides with Monoester Potassium Malonates
Korsager, Signe; et al, Angewandte Chemie, 2013, 52(37), 9763-9766

Production Method 4

838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Tetrahydrofuran ,  Water ;  1 h, rt; 2 h, 50 °C
Reference
A novel synthetic method for β-keto esters
Qian, Hao; et al, Journal of Chemical Research, 2007, (3), 160-161

Production Method 5

112378-39-9 112378-39-9
838-57-3 838-57-3
Reaction Conditions
1.1 Solvents: Ethanol ;  15 h, rt → 100 °C
Reference
Discovery of novel 4-aryl-thieno[1,4]diazepin-2-one derivatives targeting multiple protein kinases as anticancer agents
Lee, Junghun; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 1628-1637

Production Method 6

141-97-9 141-97-9
4231-71-4 4231-71-4
838-57-3 838-57-3
Reaction Conditions
1.1 Catalysts: Samarium ,  Iodine Solvents: Tetrahydrofuran ;  1 h, rt
1.2 1 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Substitution of acyl for acetyl with N-acylbenzotriazoles catalyzed by samarium triiodide
Zou, Xuefei; et al, Synthetic Communications, 2007, 37(10), 1617-1625

Production Method 7

106353-52-0 106353-52-0
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Ethanol
Reference
Enamines. Part 44. 2-Acyl-1,1-diamino-ethenes. A new source of methylketones, β-keto amides and β-keto esters
Armati, Antonella; et al, Synthesis, 1986, (7), 573-6

Production Method 8

6925-97-9 6925-97-9
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Molybdenum chloride oxide (MoCl2O2), (T-4)- ,  Cupric perchlorate Solvents: Toluene ;  240 min, reflux
Reference
Molybdenum(VI) dichloride dioxide/copper(II) perchlorate: an efficient bimetallic catalyst for aerobic oxidation of alcohols
Jeyakumar, Kandasamy; et al, Open Catalysis Journal, 2008, 1, 6-10

Production Method 9

940401-86-5 940401-86-5
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  2 h, 25 °C
Reference
Amide/Ester Cross-Coupling via C-N/C-H Bond Cleavage: Synthesis of β-Ketoesters
Chen, Jiajia; et al, Journal of Organic Chemistry, 2021, 86(8), 5943-5953

Production Method 10

141-97-9 141-97-9
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Sodium ,  Ammonium chloride Solvents: Diethyl ether ,  Water
Reference
Alkylation and cyclization of benzoylacetanilides
Searles, A. Langley; et al, Journal of the American Chemical Society, 1958, 80, 3656-63

Production Method 11

141-97-9 141-97-9
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  -10 °C; 1 - 2 h, rt
1.2 Solvents: Tetrahydrofuran ;  -10 °C; 4 - 5 h, rt
Reference
Synthesis and evaluation of the α-glucosidase inhibitory activity of 3-[4-(phenylsulfonamido)benzoyl]-2H-1-benzopyran-2-one derivatives
Wang, Shaojie; et al, European Journal of Medicinal Chemistry, 2010, 45(3), 1250-1255

Production Method 12

141-97-9 141-97-9
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol ,  Tetrahydrofuran ;  0 °C; 0 °C; 12 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Toluene ,  Water ;  pH 1 - 2
Reference
One-pot synthesis of β-keto esters and preparation of 3-ketopalmitoyl-CoA
Kosak, Urban; et al, Synlett, 2012, 23(11), 1609-1612

Production Method 13

141-97-9 141-97-9
62-23-7 62-23-7
838-57-3 838-57-3
Reaction Conditions
Reference
Dioxopyrrolines. XXVII. Syntheses of 2-aryl-3-ethoxycarbonyl- Δ2-pyrroline-4,5-diones
Sano, Takehiro; et al, Chemical & Pharmaceutical Bulletin, 1984, 32(2), 497-503

Production Method 14

100-19-6 100-19-6
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Toluene ;  rt → 110 °C
1.2 Solvents: Toluene ;  10 - 20 min, 110 °C; 110 °C → reflux; reflux → rt
1.3 Reagents: Acetic acid ;  rt
Reference
Electrochemical Oxidative Cyclization: Synthesis of Polysubstituted Pyrrole from Enamines
Chen, Zhiwei ; et al, European Journal of Organic Chemistry, 2021, 2021(6), 951-955

Production Method 15

100-19-6 100-19-6
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  overnight, reflux
Reference
Dual roles of bisphosphines and epoxides: Rh-catalyzed highly chemoselective and diastereoselective (3 + 2) transannulations of 1,2,3-thiadiazoles with cyanoepoxides
Dong, Ziyang; et al, Organic Chemistry Frontiers, 2021, 8(23), 6687-6698

Production Method 16

555-16-8 555-16-8
838-57-3 838-57-3
Reaction Conditions
1.1 Catalysts: Molybdenum chloride oxide (MoCl2O2), (T-4)- Solvents: Dichloromethane ;  2 h, 30 °C
Reference
Molybdenum(VI) dichloride dioxide catalyzed synthesis of β-keto esters by C-H insertion of ethyl diazoacetate into aldehydes
Jeyakumar, Kandasamy; et al, Synthesis, 2008, (11), 1685-1687

Production Method 17

555-16-8 555-16-8
838-57-3 838-57-3
Reaction Conditions
1.1 Catalysts: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) Solvents: Pentane
Reference
Montmorillonite K-10 catalyzed synthesis of β-keto esters: condensation of ethyl diazoacetate with aldehydes under mild conditions
Bandgar, B. P.; et al, Green Chemistry, 2001, 3(5), 247-249

Production Method 18

112378-39-9 112378-39-9
838-57-3 838-57-3
Reaction Conditions
1.1 Solvents: Ethanol ;  5 min
Reference
Microwave assisted rapid and efficient synthesis of aryl methyl ketones and β-keto esters using Meldrum's acid
More, D. H.; et al, Indian Journal of Chemistry, 2006, (3), 823-825

Production Method 19

99-77-4 99-77-4
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Isopropylcyclohexylamine Solvents: Tetrahydrofuran
1.2 Reagents: Butyllithium
1.3 -
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
High-temperature rearrangements of 2-acylisoxazol-5(2H)-ones and related oxazoles
Clark, Adrian D.; et al, Australian Journal of Chemistry, 1999, 52(11), 1029-1033

Production Method 20

555-16-8 555-16-8
838-57-3 838-57-3
Reaction Conditions
1.1 Catalysts: Tungstate(3-), tetracosa-μ-oxododecaoxo[μ12-[phosphato(3-)-κO:κO:κO:κO′:κO′:κO′:… Solvents: Dichloromethane ;  3.5 h, rt
Reference
The silver salt of 12-tungstophosphoric acid. A mild and selective catalyst for the synthesis of β-ketoesters via C-H insertion
Yadav, J. S.; et al, Catalysis Communications, 2008, 9(14), 2361-2364

Production Method 21

838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  3 - 7 h, 70 °C
Reference
A metal-free strategy for the cross-dehydrogenative coupling of 1,3-dicarbonyl compounds with 2-methoxyethanol
Kudale, Vishal Suresh; et al, Organic & Biomolecular Chemistry, 2022, 20(6), 1226-1230

Production Method 22

10364-96-2 10364-96-2
838-57-3 838-57-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
New synthesis of β-oxo esters, of the formula RCOCH2CO2Et, from ethyl acid malonate
Bram, Georges; et al, Bulletin de la Societe Chimique de France, 1964, (5), 945-51

Production Method 23

555-16-8 555-16-8
838-57-3 838-57-3
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  -78 °C; 1 h, -78 °C; -78 °C → 0 °C
1.2 Reagents: Dess-Martin periodinane ;  10 min, 0 °C; 0 °C → rt; 6 - 8 h, rt
1.3 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -78 °C; 20 min, -78 °C
1.4 2 - 3 h, -78 °C; -78 °C → 0 °C
1.5 Reagents: Ammonium chloride Solvents: Water
Reference
A Hammett Study of Clostridium acetobutylicum Alcohol Dehydrogenase (CaADH): An Enzyme with Remarkable Substrate Promiscuity and Utility for Organic Synthesis
Kudalkar, Gaurav P.; et al, Synlett, 2020, 31(3), 237-247

Production Method 24

52898-51-8 52898-51-8
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  30 min, -78 °C
1.2 1 h, -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
Annulation-retro-Claisen cascade of bifunctional peroxides for the synthesis of lactone natural products
Xu, Qianlan; et al, Chemical Communications (Cambridge, 2022, 58(2), 274-277

Production Method 25

110175-83-2 110175-83-2
838-57-3 838-57-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
New synthesis of β-oxo esters, of the formula RCOCH2CO2Et, from ethyl acid malonate
Bram, Georges; et al, Bulletin de la Societe Chimique de France, 1964, (5), 945-51

Production Method 26

6148-64-7 6148-64-7
100-19-6 100-19-6
838-57-3 838-57-3
Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Tetrahydrofuran ;  4 h, rt
1.2 Reagents: Triethylamine ,  Magnesium chloride Solvents: Acetonitrile ,  Tetrahydrofuran ;  6 h, rt; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Er(OTf)3-catalyzed synthesis of fluorescent 7-aminocoumarins
Bao, Xiaobo; et al, Tetrahedron, 2022, 123,

Ethyl 4-nitrobenzoylacetate Raw materials

Ethyl 4-nitrobenzoylacetate Preparation Products

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